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Compound of Interest

Urotensin Il (114-124), human
(TFA)

Cat. No.: B12354451

Compound Name:

Technical Support Center: Urotensin Il (114-124)
TFA

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive guidance on the storage, handling, and use of lyophilized
Urotensin Il (114-124) TFA.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for lyophilized Urotensin 1l (114-124) TFA
powder?

For optimal stability, the lyophilized powder should be stored in a sealed container, protected
from moisture.[1][2][3] Recommended storage temperatures and durations are summarized in
the table below.

Q2: How should | reconstitute the lyophilized peptide?

It is recommended to reconstitute Urotensin Il (114-124) TFA in sterile, distilled water.[1][3] For
detailed instructions, please refer to the Experimental Protocols section.

Q3: What is the stability of reconstituted Urotensin 1l (114-124) TFA?
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Once reconstituted, the stability of the peptide solution is dependent on the storage
temperature. It is crucial to aliquot the stock solution to prevent degradation from repeated
freeze-thaw cycles.

Q4: What safety precautions should | take when handling Urotensin Il (114-124) TFA?

Urotensin Il is a potent vasoconstrictor and should be handled with care. Standard laboratory
personal protective equipment (PPE), including gloves, lab coat, and safety glasses, should be
worn at all times. Avoid inhalation of the powder and direct contact with skin.

Data Presentation

Table 1: Storage Conditions for Urotensin Il (114-124) TFA

Form Storage Temperature Duration
Lyophilized Powder -80°C 2 years
-20°C 1 year

Reconstituted Solution -80°C 6 months
-20°C 1 month

Experimental Protocols

Protocol 1: Reconstitution of Lyophilized Urotensin 11 (114-124) TFA

» Equilibration: Before opening, allow the vial of lyophilized peptide to equilibrate to room
temperature for at least 20-30 minutes. This prevents condensation from forming inside the
vial.

o Solvent Preparation: Use sterile, distilled water as the reconstitution solvent.
e Reconstitution:
o Carefully open the vial.

o Using a sterile pipette, add the desired volume of sterile water to the vial.
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o Gently swirl the vial to mix.

o To ensure complete dissolution, sonicate the vial in an ultrasonic water bath for a short
period.

» Aliquoting and Storage:

o Once fully dissolved, it is highly recommended to aliquot the peptide solution into smaller,
single-use volumes.

o Store the aliquots at -80°C for long-term storage or -20°C for short-term storage, as
detailed in Table 1.

Troubleshooting Guide
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Issue

Possible Cause

Recommended Solution

Peptide is difficult to dissolve.

Insufficient mixing or agitation.

Gently swirl the vial after
adding the solvent. For
complete dissolution, use an

ultrasonic water bath.

Peptide concentration is too
high.

Reconstitute at a lower
concentration. You can find
solubility information on the

product datasheet.

Inconsistent experimental

results.

Improper storage of

reconstituted peptide.

Ensure the reconstituted
peptide is stored at the correct
temperature and avoid
repeated freeze-thaw cycles by

preparing single-use aliquots.

Inaccurate peptide

concentration.

Verify the calculations for
reconstitution and ensure

accurate pipetting.

Precipitate forms in the
solution after freezing and

thawing.

Repeated freeze-thaw cycles.

Prepare single-use aliquots to
minimize the number of freeze-

thaw cycles.

Peptide degradation.

Use a fresh aliquot for each

experiment.
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Caption: Urotensin Il signaling pathway via GPR14.
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Caption: Recommended workflow for Urotensin II.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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